Cas no 2172075-69-1 (5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine)

5-(Difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine is a specialized triazole derivative featuring a difluoromethyl group and an amine-functionalized side chain. Its unique structure imparts potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive compounds. The difluoromethyl group enhances metabolic stability and lipophilicity, while the triazole core offers versatility in molecular interactions. The 3-methylbutyl substituent contributes to improved solubility and bioavailability. This compound is suitable for further derivatization, enabling the development of novel inhibitors or ligands. Its synthetic accessibility and functional group compatibility make it a valuable intermediate for research in medicinal chemistry and drug discovery.
5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine structure
2172075-69-1 structure
Product Name:5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
CAS No:2172075-69-1
MF:C9H16F2N4
MW:218.246948242188
CID:5937287
PubChem ID:165849779
Update Time:2025-10-25

5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
    • EN300-1595798
    • 2172075-69-1
    • [5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
    • Inchi: 1S/C9H16F2N4/c1-6(2)3-4-15-8(9(10)11)7(5-12)13-14-15/h6,9H,3-5,12H2,1-2H3
    • InChI Key: KANMOBNWXPBQJM-UHFFFAOYSA-N
    • SMILES: FC(C1=C(CN)N=NN1CCC(C)C)F

Computed Properties

  • Exact Mass: 218.13430285g/mol
  • Monoisotopic Mass: 218.13430285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.7Ų

5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine Pricemore >>

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Additional information on 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172075-69-1)

5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine, with the CAS number 2172075-69-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the difluoromethyl and 3-methylbutyl groups, contribute to its distinct chemical and biological properties.

The synthesis of 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine typically involves a multi-step process that leverages modern synthetic techniques such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This method is highly efficient and allows for the precise construction of the triazole core, which is a key structural motif in many bioactive molecules. The introduction of the difluoromethyl group enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further pharmaceutical development.

Recent studies have highlighted the potential of 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby mitigating neuroinflammation and promoting neuroprotection.

In addition to its neuroprotective properties, 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting specific metabolic pathways that are essential for tumor growth and survival. Specifically, it has been found to inhibit the activity of key enzymes involved in glycolysis and fatty acid synthesis, leading to reduced proliferation and increased apoptosis in cancer cells.

The pharmacokinetic profile of 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine has been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, it has been found to have low toxicity and minimal side effects in preclinical models.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine. These trials are focusing on various indications such as Alzheimer's disease, Parkinson's disease, and certain types of cancer. Preliminary results from these trials have been promising, with the compound demonstrating significant improvements in patient outcomes compared to placebo or standard treatments.

In conclusion, 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172075-69-1) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use as a novel therapeutic agent.

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